Cas no 1311732-06-5 (N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide)

• Product Name: N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide
• CAS No: 1311732-06-5
• MF: C₁₄H₁₃N₃OS₂
• MW: 303.40251994133
• CID: 6192569
• PubChem ID: 52827983
• Update Time: 2025-07-15

N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide
• 1311732-06-5
• N-(cyanomethyl)-2-pyrrol-1-yl-5,7-dihydro-4H-thieno[2,3-c]thiopyran-3-carboxamide
• AKOS008151818
• N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno[2,3-c]thiopyran-3-carboxamide
• EN300-26689667
• Z979003180

• Inchi： 1S/C14H13N3OS2/c15-4-5-16-13(18)12-10-3-8-19-9-11(10)20-14(12)17-6-1-2-7-17/h1-2,6-7H,3,5,8-9H2,(H,16,18)
• InChI Key： PRAWGNCOBWZTRS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NCC#N)=O)C2=C1CSCC2)N1C=CC=C1

Computed Properties

• Exact Mass: 303.05000439g/mol
• Monoisotopic Mass: 303.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide

Recent Advances in the Study of N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide (CAS: 1311732-06-5)

The compound N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide (CAS: 1311732-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the thienothiopyran scaffold, coupled with the cyanomethyl and pyrrole substituents, confers distinct electronic and steric properties that enhance its binding affinity to target proteins. Computational docking studies have further elucidated the molecular interactions between this compound and its biological targets, providing a foundation for structure-activity relationship (SAR) optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of certain cancers and autoimmune diseases. Notably, its ability to selectively inhibit key signaling pathways, such as the JAK-STAT and NF-κB cascades, has been a focal point of recent investigations. These findings suggest that N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide could serve as a lead compound for the development of novel therapeutics.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, including its solubility and metabolic stability. Current research efforts are directed toward derivatization and formulation strategies to address these limitations. Collaborative studies between academic and industrial researchers are also underway to explore the compound's potential in combination therapies and targeted drug delivery systems.

In conclusion, N-(cyanomethyl)-2-(1H-pyrrol-1-yl)-4H,5H,7H-thieno2,3-cthiopyran-3-carboxamide represents a promising candidate for further drug development. Its multifaceted biological activities and mechanistic versatility underscore its potential to address unmet medical needs. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications.